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dimethylpiperidine-4-carboxamide

Cat. No.: B1323206 Get Quote

N-Methoxy-N,1-dimethylpiperidine-4-
carboxamide: A Technical Safety and Data
Review
Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A comprehensive, official Material Safety Data Sheet

(MSDS) for N-Methoxy-N,1-dimethylpiperidine-4-carboxamide (CAS No: 215950-19-9) is

not publicly available. The information herein is a consolidation of data from chemical suppliers

and extrapolated from safety data sheets of structurally similar piperidine derivatives. All

personnel handling this chemical should exercise caution and adhere to strict laboratory safety

protocols.

Introduction
N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is a substituted piperidine derivative.[1]

Piperidine and its analogues are common structural motifs in pharmaceuticals and are used as

building blocks in organic synthesis. Given the potential biological activity of such compounds,

a thorough understanding of their safety and handling is paramount for laboratory personnel.

This guide provides a summary of available physicochemical data and outlines general safety

protocols for handling this research chemical.
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Physicochemical Properties
The following table summarizes the available quantitative data for N-Methoxy-N,1-
dimethylpiperidine-4-carboxamide. It is important to note that some of these values are

predicted and have not been experimentally confirmed.

Property Value Source

CAS Number 215950-19-9 [1][2][3]

Molecular Formula C9H18N2O2 [1][4]

Molecular Weight 186.25 g/mol [1]

Appearance Colorless to light yellow liquid Chemical Supplier Data

Boiling Point (Predicted) 235.3 ± 50.0 °C [3]

Density (Predicted) 1.041 ± 0.06 g/cm³ [3]

pKa (Predicted) 8.41 ± 0.10 Chemical Supplier Data

Storage Conditions
Sealed in dry, room

temperature
[1]

Hazard Identification and Safety Precautions
Due to the absence of a specific MSDS, the hazard profile of N-Methoxy-N,1-
dimethylpiperidine-4-carboxamide has not been formally established. However, based on

the data for similar piperidine compounds, the following precautions are recommended.
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Precaution Category Recommended Action
Rationale (based on
similar compounds)

Personal Protective Equipment

(PPE)

Wear chemical safety goggles,

a lab coat, and chemical-

resistant gloves (e.g., nitrile).

Piperidine derivatives can be

irritants to the skin and eyes.

[5][6]

Handling

Use in a well-ventilated area,

preferably within a chemical

fume hood. Avoid inhalation of

vapors or mists. Avoid contact

with skin and eyes. Wash

hands thoroughly after

handling.

To minimize exposure to

potentially harmful vapors and

prevent accidental contact.[5]

[7]

Storage

Store in a tightly sealed

container in a dry, cool, and

well-ventilated place. Keep

away from incompatible

materials such as strong

oxidizing agents.

To maintain chemical stability

and prevent hazardous

reactions.[5]

First Aid (Eyes)

Immediately flush with plenty

of water for at least 15

minutes, lifting upper and

lower eyelids. Seek medical

attention.

To mitigate potential eye

irritation or damage.[5][6]

First Aid (Skin)

Immediately wash with soap

and plenty of water. Remove

contaminated clothing. Seek

medical attention if irritation

develops.

To remove the chemical and

prevent skin irritation.[5][6]

First Aid (Ingestion)

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

To avoid aspiration of the

chemical into the lungs.[5][6]
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First Aid (Inhalation)

Move to fresh air. If breathing

is difficult, provide oxygen.

Seek medical attention.

To remove from the source of

exposure and support

respiration.[6]

Experimental Protocols and Workflows
Detailed experimental protocols involving N-Methoxy-N,1-dimethylpiperidine-4-carboxamide
are not publicly available. The following section provides a generalized workflow for handling

research chemicals with limited safety data.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of a research chemical

with incomplete safety information.
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Preparation Phase

Handling Phase

Emergency Preparedness

Waste Disposal

Review Available Data
(Supplier Info, Similar Compounds)

Risk Assessment
(Identify Potential Hazards)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Chemical Fume Hood)

Handle with Care
(Avoid Contact and Inhalation)

Proper Labeling and Storage

Segregate Chemical Waste

Locate Safety Equipment
(Eyewash, Shower, Fire Extinguisher)

Review First Aid Procedures

Dispose According to Institutional Guidelines
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A generalized workflow for the safe handling of research chemicals.
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Conclusion
While N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is available for research purposes,

the lack of a comprehensive MSDS necessitates a cautious approach to its handling and use.

The information provided in this guide, based on supplier data and safety information for

analogous compounds, should be used to inform safe laboratory practices. Researchers must

always perform a thorough risk assessment before using this or any chemical with incomplete

toxicological data. Adherence to standard safety protocols, including the use of appropriate

personal protective equipment and working in a well-ventilated area, is essential to minimize

potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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